N(6)-(N((4-azido-3,5,6-trifluoro)pyridin-2-yl)-2-aminoethyl)adenosine 5/'-monophosphate
N(6)-(N((4-azido-3,5,6-trifluoro)pyridin-2-yl)-2-aminoethyl)adenosine 5/'-monophosphate
Brand Name:
Vulcanchem
CAS No.:
119304-29-9
VCID:
VC0054609
InChI:
InChI=1S/C17H18F3N10O7P/c18-7-9(28-29-21)8(19)14(27-13(7)20)22-1-2-23-15-10-16(25-4-24-15)30(5-26-10)17-12(32)11(31)6(37-17)3-36-38(33,34)35/h4-6,11-12,17,31-32H,1-3H2,(H,22,27)(H,23,24,25)(H2,33,34,35)/t6-,11-,12-,17-/m1/s1
SMILES:
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)O)O)O)NCCNC4=NC(=C(C(=C4F)N=[N+]=[N-])F)F
Molecular Formula:
C17H18F3N10O7P
Molecular Weight:
562.4 g/mol
N(6)-(N((4-azido-3,5,6-trifluoro)pyridin-2-yl)-2-aminoethyl)adenosine 5/'-monophosphate
CAS No.: 119304-29-9
Main Products
VCID: VC0054609
Molecular Formula: C17H18F3N10O7P
Molecular Weight: 562.4 g/mol
CAS No. | 119304-29-9 |
---|---|
Product Name | N(6)-(N((4-azido-3,5,6-trifluoro)pyridin-2-yl)-2-aminoethyl)adenosine 5/'-monophosphate |
Molecular Formula | C17H18F3N10O7P |
Molecular Weight | 562.4 g/mol |
IUPAC Name | [(2R,3S,4R,5R)-5-[6-[2-[(4-azido-3,5,6-trifluoropyridin-2-yl)amino]ethylamino]purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate |
Standard InChI | InChI=1S/C17H18F3N10O7P/c18-7-9(28-29-21)8(19)14(27-13(7)20)22-1-2-23-15-10-16(25-4-24-15)30(5-26-10)17-12(32)11(31)6(37-17)3-36-38(33,34)35/h4-6,11-12,17,31-32H,1-3H2,(H,22,27)(H,23,24,25)(H2,33,34,35)/t6-,11-,12-,17-/m1/s1 |
Standard InChIKey | SVKFLRCQHUOPDJ-CEHHXFADSA-N |
Isomeric SMILES | C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)O)O)O)NCCNC4=NC(=C(C(=C4F)N=[N+]=[N-])F)F |
SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)O)O)O)NCCNC4=NC(=C(C(=C4F)N=[N+]=[N-])F)F |
Canonical SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)O)O)O)NCCNC4=NC(=C(C(=C4F)N=[N+]=[N-])F)F |
Synonyms | N(6)-(N((4-azido-3,5,6-trifluoro)pyridin-2-yl)-2-aminoethyl)adenosine 5'-monophosphate N(6)-azido-TFP-AMP |
PubChem Compound | 3082961 |
Last Modified | Nov 11 2021 |
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